methyl 2-amino-5,6-dihydro-4H-4,7-ethanothieno[2,3-b]pyridine-3-carboxylate

• IUPAC Name: methyl 4-amino-3-thia-1-azatricyclo[5.2.2.02,6]undeca-2(6),4-diene-5-carboxylate
• InChI: InChI=1S/C11H14N2O2S/c1-15-11(14)8-7-6-2-4-13(5-3-6)10(7)16-9(8)12/h6H,2-5,12H2,1H3
• InChI Key: WZDSYEOBEPWOCH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1C3CCN2CC3)N
• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol

Description

The compound is a derivative of ethanothieno pyridine, which is a heterocyclic compound (a compound that contains atoms of at least two different elements). These types of compounds often have interesting chemical and physical properties and are commonly used in medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the amino group, and the formation of the carboxylate ester. The exact methods would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques, such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These techniques can provide information about the types of atoms in the compound, their connectivity, and their three-dimensional arrangement.

Chemical Reactions Analysis

The reactivity of a compound can be predicted based on its molecular structure. For example, the amino group might be expected to participate in reactions with acids or electrophiles, while the carboxylate ester could undergo reactions with nucleophiles or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and stability, can be determined using various experimental techniques. These properties can provide important information about how the compound behaves in different environments.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are toxic or flammable. Safety data sheets (SDS) provide information on the hazards associated with a compound, as well as how to handle it safely.

Future Directions

The future research directions for a compound depend on its properties and potential applications. For example, if the compound has interesting biological activity, it might be studied as a potential drug. If it has unique physical or chemical properties, it might be studied for use in materials science.